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Compound of Interest

Benzyltrimethylammonium
Compound Name:
hydroxide

Cat. No.: B094449

For Researchers, Scientists, and Drug Development Professionals

Benzyltrimethylammonium hydroxide (BTAH), also known as Triton B, is a quaternary
ammonium salt that serves as a potent organic base and phase-transfer catalyst in a multitude
of organic syntheses. Its utility in forming crucial carbon-carbon bonds makes it a valuable
reagent in the development of complex molecules, including active pharmaceutical ingredients
(APIs). However, its reactivity is matched by its hazardous nature, necessitating a thorough
understanding of its properties and handling requirements. This technical guide provides an in-
depth overview of Benzyltrimethylammonium hydroxide, encompassing its safety data,
handling precautions, and detailed experimental applications.

Core Safety and Physical Properties

A comprehensive understanding of the physicochemical properties and hazard profile of
Benzyltrimethylammonium hydroxide is paramount for its safe handling in a laboratory
setting. The following tables summarize key quantitative data extracted from various safety
data sheets (SDS).

Table 1: Physical and Chemical Properties of Benzyltrimethylammonium Hydroxide
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Property Value Source
Molecular Formula C10H17NO [1112]
Molecular Weight 167.25 g/mol [1][2]
Appearance Colorless to light yellow liquid [1]

Odor Amine-like [3]
Melting Point -98 °C [1]
Boiling Point 65 °C [1]
Flash Point 15 °C (for 40% solution in )

methanol)
Density 1.059 g/mL at 25 °C [2]

N Miscible with water, alcohols,
Solubility _ [1]
and aromatic hydrocarbons

Table 2: Hazard ldentification and Classification
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Hazard Class Category GHS Pictogram Hazard Statement
H225: Highly
Flammable Liquids 2 () flammable liquid and
vapor
- H301: Toxic if
Acute Toxicity, Oral 3 X
swallowed
H311: Toxic in contact
Acute Toxicity, Dermal 3 ) ]
with skin
Acute Toxicity, o
) 3 o H331: Toxic if inhaled
Inhalation
i H314: Causes severe
Skin ) )
_ o 1A/1B corrosive skin burns and eye
Corrosion/Irritation
damage
Serious Eye ) H318: Causes serious
. 1 corrosive
Damage/Eye Irritation eye damage
» H370: Causes
Specific Target Organ
o ] damage to organs
Toxicity (Single 1 health hazard

Exposure)

(optic nerve, central

nervous system)

Handling and Safety Precautions

Given its hazardous nature, strict adherence to safety protocols is mandatory when working

with Benzyltrimethylammonium hydroxide.

Personal Protective Equipment (PPE)

A multi-layered approach to personal protection is essential to prevent exposure.
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Caption: Essential personal protective equipment for handling Benzyltrimethylammonium

hydroxide.

Storage and Incompatibility

Proper storage is crucial to maintain the stability of Benzyltrimethylammonium hydroxide

and prevent hazardous reactions.

o Storage Conditions: Store in a cool, dry, well-ventilated area away from heat, sparks, and

open flames.[4] Keep containers tightly closed to prevent contact with air and moisture.[1]

The recommended storage temperature is below +30°C.[1]

e Incompatible Materials: Avoid contact with strong acids and oxidizing agents.[4]

First Aid Measures

In the event of exposure, immediate and appropriate first aid is critical.
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Table 3: First Aid Procedures for Benzyltrimethylammonium Hydroxide Exposure

Exposure Route First Aid Measures

Move the person to fresh air. If breathing is
Inhalation difficult, give oxygen. Seek immediate medical

attention.[4]

Immediately flush skin with plenty of water for at
. least 15 minutes while removing contaminated
Skin Contact ] ) ) )
clothing and shoes. Seek immediate medical

attention.[4]

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact i i ]

upper and lower eyelids. Seek immediate

medical attention.[4]

Do NOT induce vomiting. Never give anything
i by mouth to an unconscious person. Rinse
Ingestion _ _ _ _
mouth with water. Seek immediate medical

attention.[4]

Experimental Protocols and Applications

Benzyltrimethylammonium hydroxide is a versatile tool in organic synthesis. Below are
detailed methodologies for its application in key chemical transformations.

Phase-Transfer Catalysis

As a phase-transfer catalyst, BTAH facilitates reactions between reactants in immiscible
phases, enhancing reaction rates and yields.
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General Workflow for Phase-Transfer Catalysis
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Caption: A generalized experimental workflow for a reaction utilizing

Benzyltrimethylammonium hydroxide as a phase-transfer catalyst.

Detailed Protocol: O-Alkylation of a Phenol[5]

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux
condenser, dissolve the phenol (1.0 equivalent) in a suitable organic solvent (e.g., toluene,
dichloromethane).

Aqueous Phase Addition: Add an aqueous solution of a base (e.g., 50% NaOH) to the flask.

Catalyst Addition: Add Benzyltrimethylammonium hydroxide (typically 1-10 mol%) to the
biphasic mixture.

Substrate Addition: While stirring vigorously, add the alkylating agent (e.g., an alkyl halide,
1.1 equivalents).

Reaction: Heat the mixture to the desired temperature (e.g., 50-80 °C) and maintain vigorous
stirring.

Monitoring: Monitor the disappearance of the starting material using Thin Layer
Chromatography (TLC) or Gas Chromatography (GC).

Work-up: Upon completion, cool the reaction mixture to room temperature. Add water to
dissolve any inorganic salts and transfer the mixture to a separatory funnel.

Extraction and Purification: Separate the organic layer, wash with water and brine, dry over
an anhydrous drying agent (e.g., Na2S0Oa4), and concentrate under reduced pressure. Purify
the crude product by column chromatography or distillation.

Aldol Condensation

BTAH is an effective base catalyst for aldol condensation reactions, a fundamental method for

forming carbon-carbon bonds.[6][7]

Detailed Protocol: Crossed Aldol Condensation[8]
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Reactant Mixture: In a suitable reaction vessel, combine the aldehyde (1.1 equivalents) and
the ketone (1.0 equivalent).

Catalyst Addition: Add a catalytic amount of Benzyltrimethylammonium hydroxide (e.g.,
0.04 equivalents). For some reactions, a co-solvent like water or methanol may be used.

Reaction: Stir the mixture at room temperature. The reaction progress can often be observed
by the formation of a precipitate.

Isolation: If a precipitate forms, collect the crude product by vacuum filtration.

Purification: Wash the crude product with a dilute solution of acetic acid to neutralize any
remaining base, followed by cold ethanol to remove unreacted starting materials.
Recrystallize the solid from a suitable solvent (e.g., ethanol) to obtain the purified a,3-
unsaturated ketone.
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Mechanism of Base-Catalyzed Aldol Condensation
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Caption: The mechanistic pathway of a base-catalyzed aldol condensation reaction.

Horner-Wadsworth-Emmons (HWE) Reaction
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In the Horner-Wadsworth-Emmons reaction, BTAH can be used as a base to deprotonate the
phosphonate ester, generating the nucleophilic carbanion required for olefination.[6][9]

Detailed Protocol: HWE Olefination[10]

o Phosphonate Deprotonation: In a flame-dried flask under an inert atmosphere (e.g., nitrogen
or argon), dissolve the phosphonate ester (1.1 equivalents) in an anhydrous aprotic solvent
(e.g., THF). Cool the solution to 0 °C.

» Base Addition: Slowly add Benzyltrimethylammonium hydroxide as a solution in a
suitable solvent.

e Carbanion Formation: Stir the mixture at 0 °C for 30-60 minutes to ensure complete
formation of the phosphonate carbanion.

» Carbonyl Addition: Add a solution of the aldehyde or ketone (1.0 equivalent) in the same
anhydrous solvent dropwise to the reaction mixture at 0 °C.

e Reaction: Allow the reaction to warm to room temperature and stir until completion, as
monitored by TLC.

e Quenching and Work-up: Carefully quench the reaction with a saturated aqueous solution of
ammonium chloride (NH4Cl). Extract the product with an organic solvent (e.g., ethyl acetate).

 Purification: Wash the combined organic layers with water and brine, dry over an anhydrous
drying agent, and concentrate under reduced pressure. Purify the resulting alkene by flash
column chromatography.

Toxicology and Decomposition

A thorough understanding of the toxicological profile and decomposition pathways of
Benzyltrimethylammonium hydroxide is essential for risk assessment and safe disposal.

Toxicity Pathway

While specific signaling pathway interactions in a therapeutic sense are not its primary
characteristic, the toxicity of the closely related Benzyltrimethylammonium chloride provides
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insight into its potential mechanism of harm. It is suggested to have cholinergic effects, likely
through interaction with acetylcholine receptors.[11]

Postulated Toxicity Pathway of Benzyltrimethylammonium Cation
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Caption: A postulated pathway illustrating the potential toxicological effects of the
benzyltrimethylammonium cation.

Thermal Decomposition

Upon heating, Benzyltrimethylammonium hydroxide is expected to decompose. While
specific studies on BTAH are limited, the decomposition of similar quaternary ammonium
hydroxides and related compounds suggest the formation of toxic fumes. When heated to
decomposition, it may emit toxic fumes of nitrogen oxides (NOx) and ammonia (NHs).[12] The
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thermal decomposition of the benzyltrimethylammonium cation in the presence of hydroxide
can proceed via nucleophilic substitution (SN2) or Hofmann elimination.[13]

Conclusion

Benzyltrimethylammonium hydroxide is a powerful and versatile reagent for researchers,
scientists, and drug development professionals. Its efficacy as a strong organic base and
phase-transfer catalyst enables a wide range of synthetic transformations. However, its utility is
accompanied by significant hazards, including flammability, toxicity, and corrosivity. A
comprehensive understanding of its properties, coupled with strict adherence to safe handling
protocols, is essential for its responsible and effective use in the laboratory. This guide provides
the foundational knowledge to navigate the complexities of working with this potent chemical,
empowering researchers to harness its synthetic potential while prioritizing safety.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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